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Compound of Interest

Compound Name: cumyl bromoacetate

Cat. No.: B568931

In-Depth Technical Guide: Cumyl Bromoacetate

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 153698-47-6

Abstract

This technical guide provides a comprehensive overview of cumyl bromoacetate, a
halogenated ester of interest in organic synthesis and potentially in drug development. Due to
the limited availability of specific experimental data for cumyl bromoacetate, this guide draws
upon established knowledge of related bromoacetate compounds to infer potential reactivity,
biological activity, and safe handling procedures. The document summarizes key chemical and
physical properties, outlines general synthetic approaches, and discusses potential
applications. All quantitative data is presented in structured tables, and a logical workflow for its
synthesis is provided as a Graphviz diagram.

Chemical and Physical Properties

Cumyl bromoacetate, also known as 2-phenylpropan-2-yl 2-bromoacetate, is an organic
compound with the molecular formula C11H13BrO2. While extensive experimental data for this
specific compound is not readily available in the public domain, its properties can be estimated
based on its structure and data from similar bromoacetate esters.
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Property Value Source
CAS Number 153698-47-6
Molecular Formula C11H13BrO2
Molecular Weight 257.12 g/mol
2-phenylpropan-2-yl 2-
UPAC Name brzmo;/cre)tafe '
SMILES CC(C)(OC(=0)CBr)clccccecl
Physical State Likely a liquid at room Inferred

temperature

Expected to be soluble in
N organic solvents like alcohol,
Solubility Inferred
benzene, and ether, and

insoluble in water.

Supplier Information

Cumyl bromoacetate is available from several chemical suppliers, primarily for research and
development purposes.

Supplier Website
Sigma-Aldrich --INVALID-LINK--
LGC Standards [https://mww.lgcstandards.com](

 To cite this document: BenchChem. [cumyl bromoacetate CAS number and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568931#cumyl-bromoacetate-cas-number-and-
supplier-information]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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